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Compound of Interest

Compound Name: 1-Chloro-4-methylhexane

Cat. No.: B8703372

Technical Guide: Physical Properties of 1-
Chloro-4-methylcyclohexane

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the key physical properties of 1-Chloro-4-
methylcyclohexane, specifically its boiling point and density. It is important to note that a search
for the physical properties of "1-Chloro-4-methylhexane" did not yield readily available
experimental data. The data presented herein pertains to the cyclic analogue, 1-Chloro-4-
methylcyclohexane, a compound with significance in organic synthesis and as a potential
intermediate in pharmaceutical development. This document outlines the experimentally
determined values for these properties, details the methodologies for their determination, and
presents a logical workflow for these experimental procedures.

Core Physical Properties

The physical characteristics of a compound are critical for its application in research and
development, influencing reaction conditions, purification methods, and formulation. The boiling
point and density are fundamental to the handling and characterization of 1-Chloro-4-
methylcyclohexane.
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Data Presentation

The following table summarizes the reported values for the boiling point and density of 1-
Chloro-4-methylcyclohexane.

Physical Property Value Conditions
Boiling Point 165.5 °C At 760 mmHg
Density 0.95 g/cm?3 Standard Conditions

Experimental Protocols

The determination of boiling point and density requires precise and standardized experimental
procedures to ensure accuracy and reproducibility. The following sections detail common
methodologies for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

1. Distillation Method:

A common and accurate method for determining the boiling point of a liquid is through simple
distillation.

e Apparatus: A round-bottom flask, a distillation head with a thermometer adapter, a
condenser, a receiving flask, a heating mantle, and boiling chips.

e Procedure:

o The liquid sample is placed in the round-bottom flask with a few boiling chips to ensure
smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor that is in equilibrium with the boiling liquid.
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o Cooling water is circulated through the condenser.
o The heating mantle is turned on and the liquid is heated to a gentle boil.

o The temperature is recorded when it stabilizes, which corresponds to the boiling point of
the liquid. This is the temperature at which the vapor is condensing and being collected in
the receiving flask.

2. Micro-Boiling Point Determination (Thiele Tube Method):
For smaller sample volumes, the Thiele tube method is a convenient alternative.

o Apparatus: A Thiele tube, a capillary tube sealed at one end, a thermometer, and a heat
source.

e Procedure:

o A small amount of the liquid is placed in a small test tube, and a capillary tube, sealed at
one end, is inverted and placed inside the test tube.

o The test tube is attached to a thermometer and placed in a Thiele tube containing a high-
boiling point oil.

o The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o The heating is stopped, and the liquid is allowed to cool.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

Determination of Density

Density is the mass of a substance per unit volume.
1. Using a Pycnometer (Density Bottle):

This method provides highly accurate density measurements.
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e Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), and an analytical balance.

e Procedure:
o The empty, clean, and dry pycnometer is accurately weighed.

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The
stopper is inserted, and any excess liquid that emerges from the capillary is carefully
wiped off.

o The filled pycnometer is weighed.

o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The volume of the pycnometer is known (it is often calibrated with a liquid of known
density, such as water).

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

2. Using a Graduated Cylinder and Balance:

A simpler, though less accurate, method involves the use of a graduated cylinder and a
balance.

o Apparatus: A graduated cylinder and a precision balance.
e Procedure:
o An empty, dry graduated cylinder is weighed.

o A known volume of the liquid is carefully added to the graduated cylinder. The volume is
read from the bottom of the meniscus.

o The graduated cylinder containing the liquid is weighed.
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o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder.

o The density is then calculated by dividing the mass of the liquid by the measured volume.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 1-Chloro-4-methylcyclohexane.
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Experimental Workflow Diagram

 To cite this document: BenchChem. [Physical properties of 1-Chloro-4-methylhexane (boiling
point, density).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8703372#physical-properties-of-1-chloro-4-
methylhexane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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